Cas no 193754-25-5 (4-hydroxy-6-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide)

• Product Name: 4-hydroxy-6-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide
• CAS No: 193754-25-5
• MF: C₁₅H₁₀N₃O₃S
• MW: 312.323201656342
• CID: 1386215
• PubChem ID: 51379502
• Update Time: 2025-04-20

4-hydroxy-6-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide
• DTXSID80680102
• 193754-25-5
• 6-Oxo-5-[(1,3-thiazol-2-yl)carbamoyl]-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinolin-4-olate

• Inchi： 1S/C15H11N3O3S/c19-12-9-3-1-2-8-4-6-18(11(8)9)14(21)10(12)13(20)17-15-16-5-7-22-15/h1-3,5,7,19H,4,6H2,(H,16,17,20)/p-1
• InChI Key： MISSHFNKBBWFCQ-UHFFFAOYSA-M
• SMILES： S1C=CN=C1NC(C1=C(C2=CC=CC3CCN(C1=O)C=32)[O-])=O

Computed Properties

• Exact Mass: 313.05223
• Monoisotopic Mass: 312.04428736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 82.53